Cas no 132951-61-2 (5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI))

• Product Name: 5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI)
• CAS No: 132951-61-2
• MF: C₁₅H₁₃FN₂O
• MW: 256.274926900864
• CID: 152093
• PubChem ID: 131567
• Update Time: 2025-04-19

5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Benzoxazolemethanamine,2-(4-fluorophenyl)-a-methyl-, (S)- (9CI)
• (4-fluorophenyl)-alpha-methyl-5-benzoxazole methylamine
• N-ethyl-2-(4-fluorophenyl)-1,3-benzoxazol-5-amine
• S-Flopa
• DTXSID10157877
• AKOS025126803
• 132951-61-2

• Inchi： 1S/C15H13FN2O/c1-2-17-12-7-8-14-13(9-12)18-15(19-14)10-3-5-11(16)6-4-10/h3-9,17H,2H2,1H3
• InChI Key： AWAAHDPOYMRMOQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1=NC2C=C(C=CC=2O1)NCC

Computed Properties

• Exact Mass: 256.10129
• Monoisotopic Mass: 256.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 376.6°Cat760mmHg
• Flash Point: 181.6°C
• Refractive Index: 1.633
• PSA: 38.06